(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate

• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H16N2O4/c1-8-4-2-3-7-12(8)11(16)17-13-9(14)5-6-10(13)15/h8H,2-7H2,1H3
• InChI Key: MAGCZBJARIKKBX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)ON2C(=O)CCC2=O

Description

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound is characterized by the presence of a pyrrolidinone ring and a piperidine ring, which contribute to its reactivity and functionality.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate typically involves the reaction of 2-methylpiperidine with succinic anhydride to form an intermediate, which is then reacted with N-hydroxysuccinimide (NHS) to yield the final product . The reaction conditions often include the use of organic solvents such as dichloromethane or ethyl acetate and may require catalysts to enhance the reaction rate .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactions with stringent control over temperature, pressure, and pH to ensure high yield and purity. The use of continuous flow reactors can also be employed to optimize the production process and reduce waste .

Chemical Reactions Analysis

Types of Reactions

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reactions are typically carried out under controlled temperatures and may require inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while nucleophilic substitution can introduce various functional groups, enhancing the compound’s versatility .

Scientific Research Applications

(2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: The compound is used in the production of polymers and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit calcium currents mediated by Cav 1.2 (L-type) channels, which plays a role in its anticonvulsant and analgesic properties . The compound’s structure allows it to bind to these channels, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• Benzyl 2,5-dioxopyrrolidin-1-yl carbonate
• 2,5-Dioxopyrrolidin-1-yl 6-acrylamidohexanoate
• N-Benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide

Uniqueness

Compared to similar compounds, (2,5-Dioxopyrrolidin-1-yl) 2-methylpiperidine-1-carboxylate stands out due to its unique combination of a pyrrolidinone ring and a piperidine ring. This structural feature enhances its reactivity and allows for a broader range of chemical modifications, making it a versatile tool in various scientific applications .